Cas no 1322302-76-0 ((2Z)-3-(benzenesulfonyl)-N-(2,4-dimethylphenyl)-8-methoxy-2H-chromen-2-imine)

• Product Name: (2Z)-3-(benzenesulfonyl)-N-(2,4-dimethylphenyl)-8-methoxy-2H-chromen-2-imine
• CAS No: 1322302-76-0
• MF: C₂₄H₂₁NO₄S
• MW: 419.49284529686
• CID: 6584931
• PubChem ID: 2134474
• Update Time: 2025-10-16

(2Z)-3-(benzenesulfonyl)-N-(2,4-dimethylphenyl)-8-methoxy-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(benzenesulfonyl)-N-(2,4-dimethylphenyl)-8-methoxy-2H-chromen-2-imine
• GMUUGPKZMMXHDL-IZHYLOQSSA-N
• (Z)-N-(8-methoxy-3-(phenylsulfonyl)-2H-chromen-2-ylidene)-2,4-dimethylaniline
• F1601-0226
• 1322302-76-0
• AKOS001829122
• 3-(benzenesulfonyl)-N-(2,4-dimethylphenyl)-8-methoxychromen-2-imine

• Inchi： 1S/C24H21NO4S/c1-16-12-13-20(17(2)14-16)25-24-22(30(26,27)19-9-5-4-6-10-19)15-18-8-7-11-21(28-3)23(18)29-24/h4-15H,1-3H3/b25-24-
• InChI Key： GMUUGPKZMMXHDL-IZHYLOQSSA-N
• SMILES： C1(=N/C2=CC=C(C)C=C2C)/OC2=C(C=CC=C2OC)C=C/1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 419.11912932g/mol
• Monoisotopic Mass: 419.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-3-(benzenesulfonyl)-N-(2,4-dimethylphenyl)-8-methoxy-2H-chromen-2-imine

(2Z)-3-(Benzenesulfonyl)-N-(2,4-Dimethylphenyl)-8-Methoxy-2H-Chromen-2-Imine: A Comprehensive Overview

(2Z)-3-(Benzenesulfonyl)-N-(2,4-Dimethylphenyl)-8-Methoxy-2H-Chromen-2-Imine, also known by its CAS Registry Number 1322302-76-0, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of chromen-imines, which are known for their unique structural properties and bioactive profiles. The molecule's structure is characterized by a chromene ring system, a benzenesulfonyl group, and a substituted phenyl group, all of which contribute to its distinctive chemical behavior and biological activity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and possibly some form of stereocontrol to achieve the desired (Z) configuration at the imine double bond. Recent advancements in asymmetric synthesis have made it possible to produce enantiomerically pure samples of this compound, which is crucial for its application in chiral environments such as drug discovery.

One of the most promising applications of (2Z)-3-(Benzenesulfonyl)-N-(2,4-Dimethylphenyl)-8-Methoxy-2H-Chromen-2-Imine lies in its potential as a bioactive agent. Studies have shown that chromen-imines can exhibit significant antioxidant activity due to their ability to scavenge free radicals and inhibit lipid peroxidation. This property makes them valuable candidates for the development of novel therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, this compound has also been investigated for its potential role in modulating enzyme activity. For instance, research has demonstrated that certain chromen-imines can inhibit the activity of key enzymes involved in inflammation and immune response, suggesting their potential use in anti-inflammatory therapies. The presence of the benzenesulfonyl group in the molecule is particularly interesting as it may enhance the compound's ability to interact with specific enzyme active sites through hydrogen bonding or hydrophobic interactions.

The methoxy group at position 8 of the chromene ring plays a critical role in modulating the electronic properties of the molecule. This substituent not only increases the lipophilicity of the compound but also stabilizes certain transition states during enzymatic reactions. Recent computational studies using molecular docking techniques have provided insights into how this substituent influences the binding affinity of the compound to target proteins, further highlighting its importance in drug design.

Another area where (2Z)-3-(Benzenesulfonyl)-N-(2,4-Dimethylphenyl)-8-Methoxy-2H-Chromen-2-Imine shows promise is in materials science. The chromene core is known for its photoresponsive properties, which can be exploited in the development of light-switchable materials or sensors. By incorporating this compound into polymer matrices or nanoparticles, researchers can create materials with tunable optical properties that respond dynamically to external stimuli such as light or temperature changes.

From a synthetic perspective, the preparation of this compound involves multiple steps that require precise control over reaction conditions to ensure high yields and product purity. The use of modern synthetic techniques such as microwave-assisted synthesis or continuous flow chemistry has significantly improved the efficiency of these processes. Furthermore, green chemistry principles are increasingly being applied to minimize waste and reduce environmental impact during production.

In terms of characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the structure and purity of this compound. X-ray crystallography has also been employed to determine its three-dimensional molecular structure, providing valuable insights into its conformational flexibility and packing behavior.

Looking ahead, ongoing research aims to further explore the pharmacokinetic profile and bioavailability of this compound in preclinical models. Understanding how it is absorbed, distributed, metabolized, and excreted within biological systems is crucial for assessing its suitability as a drug candidate. Additionally, efforts are being made to identify any potential off-target effects or toxicity issues that could limit its therapeutic application.

In conclusion, (2Z)-3-(Benzenesulfonyl)-N-(2,4-Dimethylphenyl)-8-Methoxy-2H-Chromen-2-Imine represents a fascinating example of how complex organic molecules can be designed with specific functional groups to achieve desired biological or material properties. Its versatile structure opens up numerous avenues for exploration across diverse scientific disciplines.